Cas no 857636-98-7 (2-3-(hydroxymethyl)piperidin-1-ylacetonitrile)

• Product Name: 2-3-(hydroxymethyl)piperidin-1-ylacetonitrile
• CAS No: 857636-98-7
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 1119242
• PubChem ID: 11491967
• Update Time: 2025-05-21

2-3-(hydroxymethyl)piperidin-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(hydroxymethyl)-1-Piperidineacetonitrile
• SCHEMBL3897140
• AKOS009087250
• CS-0224954
• EN300-1219419
• 857636-98-7
• DTXSID501266359
• 2-(3-(hydroxymethyl)piperidin-1-yl)acetonitrile
• 2-[3-(hydroxymethyl)piperidin-1-yl]acetonitrile
• 3-hydroxymethylpiperidin-1-ylacetonitrile
• 3-hydroxymethyl-piperidin-1-yl-acetonitrile
• F1908-1935
• HGNOOPUXZAESBO-UHFFFAOYSA-N
• MFCD12143987
• G41684
• 2-3-(hydroxymethyl)piperidin-1-ylacetonitrile

• Inchi： 1S/C8H14N2O/c9-3-5-10-4-1-2-8(6-10)7-11/h8,11H,1-2,4-7H2
• InChI Key： HGNOOPUXZAESBO-UHFFFAOYSA-N
• SMILES： OCC1CN(CC#N)CCC1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-3-(hydroxymethyl)piperidin-1-ylacetonitrile

Comprehensive Overview of 2-3-(hydroxymethyl)piperidin-1-ylacetonitrile (CAS No. 857636-98-7): Properties, Applications, and Industry Insights

2-3-(hydroxymethyl)piperidin-1-ylacetonitrile (CAS No. 857636-98-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure. The compound features a piperidine ring substituted with a hydroxymethyl group and an acetonitrile moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

The compound’s CAS number 857636-98-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its hydroxymethyl functionality enhances solubility, while the acetonitrile group offers reactivity for further derivatization. These properties make it valuable for designing small-molecule inhibitors and protease modulators, addressing trending topics like personalized medicine and enzyme-targeted therapies. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles, a key focus area in modern pharmacology.

In the context of sustainability, 2-3-(hydroxymethyl)piperidin-1-ylacetonitrile is being evaluated for greener synthesis routes, such as catalytic hydrogenation and microwave-assisted reactions. This aligns with industry shifts toward green chemistry and reduced environmental impact. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, a priority for manufacturers catering to GMP (Good Manufacturing Practice) standards. The compound’s stability under controlled conditions further supports its use in high-value applications.

From a commercial perspective, the demand for CAS 857636-98-7 is driven by its utility in high-throughput screening libraries and medicinal chemistry projects. Suppliers emphasize batch-to-batch consistency, leveraging advanced QC (Quality Control) protocols. As the pharmaceutical industry expands into orphan drugs and rare disease treatments, this compound’s niche applications are expected to grow. Its compatibility with automated synthesis platforms also positions it as a fit for AI-driven drug discovery, a hot topic in 2024.

Safety and handling of 2-3-(hydroxymethyl)piperidin-1-ylacetonitrile adhere to standard laboratory protocols, with no significant hazards reported under normal use. Researchers appreciate its balance of reactivity and stability, reducing risks during scale-up. The compound’s patent landscape reveals ongoing innovations, particularly in bioconjugation techniques and prodrug development, reflecting broader trends in targeted drug delivery systems.

In summary, 2-3-(hydroxymethyl)piperidin-1-ylacetonitrile (CAS No. 857636-98-7) exemplifies the intersection of cutting-edge science and industrial applicability. Its role in advancing preclinical research and therapeutic innovation underscores its importance in the evolving chemical and life sciences sectors. Future developments may explore its utility in biodegradable materials and catalysis, further expanding its commercial and scientific relevance.